Cas no 272-23-1 (thieno2,3-bpyridine)

• Product Name: thieno2,3-bpyridine
• CAS No: 272-23-1
• MF: C₇H₅NS
• MW: 135.186300039291
• MDL: MFCD01631145
• CID: 273544
• PubChem ID: 289928
• Update Time: 2025-05-21

thieno2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine
• Thieno[2,3-b]pyridine (8CI,9CI)
• AC1L6CSN
• AC1Q4WYT
• ANW-66648
• AR-1L6725
• CTK1A5108
• NSC152397
• pyridino{b-2.3}thiophene
• SureCN10299
• thieno(2,3-b)pyridine
• Thieno[2,3-b]pyridin
• thieno-[2,3-b]-pyridine
• thieno< 2,3-b> pyridine
• SMZMHUCIDGHERP-UHFFFAOYSA-N
• (5-phenoxypyridin-3-yl)boronicacid
• AB0048455
• Z4531
• ST24031907
• NSC-152397
• MFCD01631145
• AKOS006277329
• 272-23-1
• SY009137
• DTXSID80302650
• SCHEMBL10299
• 6XG2YBX9JJ
• CS-W006678
• J-016701
• DS-11420
• EN300-100353
• A876998
• NSC 152397
• DTXCID30253784
• 412042-11-6
• Thieno[2,3-b]pyridine, radical ion(1+)
• thieno2,3-bpyridine

• MDL： MFCD01631145
• Inchi： 1S/C7H5NS/c1-2-6-3-5-9-7(6)8-4-1/h1-5H
• InChI Key： SMZMHUCIDGHERP-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 135.01400
• Monoisotopic Mass: 135.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 236.5±13.0 ºC (760 Torr),
• Flash Point: 100.2±10.2 ºC,
• Refractive Index: 1.689
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• PSA: 41.13000
• LogP: 2.29630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on thieno2,3-bpyridine

Exploring the Versatile Applications and Properties of Thieno[2,3-b]pyridine (CAS No. 272-23-1)

Thieno[2,3-b]pyridine (CAS No. 272-23-1) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This unique molecule combines the structural features of thiophene and pyridine, resulting in a versatile scaffold with a wide range of applications. Researchers and industry professionals are increasingly interested in thieno[2,3-b]pyridine derivatives due to their potential in drug discovery, optoelectronic materials, and agrochemical development.

The molecular structure of thieno[2,3-b]pyridine consists of a fused ring system, where a thiophene ring is annulated to a pyridine ring at the [2,3-b] positions. This arrangement imparts unique electronic properties, making it an attractive building block for designing novel compounds. The compound's CAS number 272-23-1 serves as a unique identifier in chemical databases, facilitating research and commercial transactions.

In the pharmaceutical industry, thieno[2,3-b]pyridine scaffolds have shown promise as core structures for various therapeutic agents. Recent studies have explored their potential as kinase inhibitors, antimicrobial agents, and central nervous system modulators. The thienopyridine moiety is particularly valuable in drug design due to its ability to interact with biological targets while maintaining favorable pharmacokinetic properties. Many researchers are investigating thieno[2,3-b]pyridine-based drugs as potential treatments for neurological disorders and inflammatory conditions.

Beyond pharmaceuticals, thieno[2,3-b]pyridine derivatives have found applications in materials science. Their conjugated π-electron systems make them excellent candidates for organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic materials. The compound's ability to facilitate charge transport has led to its incorporation in next-generation electronic devices. Current research focuses on optimizing thienopyridine-containing polymers for improved device performance and stability.

The synthesis of thieno[2,3-b]pyridine and its derivatives has been a subject of continuous development in organic chemistry. Modern synthetic approaches employ catalytic methods and green chemistry principles to improve yields and reduce environmental impact. Recent advancements in thienopyridine synthesis have enabled the preparation of diverse analogs with tailored properties for specific applications. These synthetic innovations have significantly expanded the compound's utility across various industries.

Market trends indicate growing demand for thieno[2,3-b]pyridine-based compounds, particularly in the Asia-Pacific region where pharmaceutical and electronics manufacturing are expanding rapidly. Industry analysts project steady growth in the thienopyridine market as new applications emerge in energy storage and biomedical devices. The compound's versatility continues to attract investment from both established chemical companies and innovative startups.

Environmental and safety considerations for thieno[2,3-b]pyridine handling have been thoroughly studied, with comprehensive guidelines available for laboratory and industrial use. Proper storage conditions and handling procedures ensure safe utilization of this valuable chemical intermediate. Researchers emphasize the importance of following established protocols when working with thienopyridine compounds to maintain workplace safety and environmental protection.

Future research directions for thieno[2,3-b]pyridine include exploring its potential in artificial intelligence-assisted drug discovery and smart material development. The integration of computational chemistry with experimental approaches is expected to accelerate the discovery of novel thienopyridine applications. Additionally, sustainable production methods and recycling technologies for thieno[2,3-b]pyridine-containing materials are emerging as important research areas in line with global green chemistry initiatives.

For researchers and industry professionals seeking detailed information about thieno[2,3-b]pyridine (CAS No. 272-23-1), numerous scientific databases and specialized chemical suppliers provide comprehensive technical data. The compound's growing importance across multiple disciplines ensures continued interest and investment in its development and applications. As understanding of thienopyridine chemistry deepens, we can anticipate even more innovative uses for this remarkable heterocyclic system in the coming years.